Cas no 895804-51-0 (4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 895804-51-0
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6222436
• PubChem ID: 7553585
• Update Time: 2025-07-02

4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide
• 4-ethoxy-N-(3-(6-methoxypyridazin-3-yl)phenyl)benzenesulfonamide
• F2629-0024
• 4-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzenesulfonamide
• 4-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzene-1-sulfonamide
• AKOS002068623
• 895804-51-0

• Inchi： 1S/C19H19N3O4S/c1-3-26-16-7-9-17(10-8-16)27(23,24)22-15-6-4-5-14(13-15)18-11-12-19(25-2)21-20-18/h4-13,22H,3H2,1-2H3
• InChI Key： MNKWYVFGXZSDHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NC1C=CC=C(C2=CC=C(N=N2)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide (CAS No. 895804-51-0)

The compound 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide, identified by its CAS No. 895804-51-0, is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxypyridazine moiety and an ethoxybenzene sulfonamide group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics and precision agrochemicals has surged, driving attention to compounds like 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide. Its pyridazine core is particularly noteworthy, as this heterocyclic scaffold is frequently employed in cancer research and neurodegenerative disease studies. The compound’s sulfonamide functionality further enhances its bioactivity, a feature often leveraged in antibacterial and anti-inflammatory agent design.

Synthetic routes to CAS No. 895804-51-0 typically involve multi-step organic transformations, including aryl coupling and sulfonylation reactions. Advanced techniques like HPLC purification and NMR characterization ensure high purity, critical for structure-activity relationship (SAR) studies. The compound’s logP and solubility profiles suggest moderate lipophilicity, making it suitable for oral bioavailability optimization—a key focus in modern drug formulation.

From an industrial perspective, 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide is often discussed in contexts like intellectual property (IP) protection and green chemistry. Patent databases reveal its inclusion in claims for metabolic disorder treatments, reflecting broader interest in type 2 diabetes and obesity management. Environmental considerations also drive innovation in its synthesis, with researchers exploring catalytic methods to reduce waste.

Analytical challenges associated with this compound include its UV-Vis detection optimization and mass spectrometry fragmentation patterns. These are frequently addressed in QC/QA protocols for pharmaceutical intermediates. Additionally, computational tools like molecular docking predict its binding affinity for protein targets, accelerating virtual screening workflows in drug repurposing initiatives.

The safety profile of CAS No. 895804-51-0 remains under investigation, though preliminary data suggest standard handling precautions for laboratory chemicals. Its stability in aqueous solutions and compatibility with excipients are actively studied for formulation development. These aspects align with growing regulatory emphasis on ICH guidelines and GMP compliance in API manufacturing.

Emerging applications include its use as a fluorescence probe due to its aromatic system, or as a ligand in metal-organic frameworks (MOFs) for sensor technologies. Such interdisciplinary potential underscores why 4-ethoxy-N-3-(6-methoxypyridazin-3-yl)phenylbenzene-1-sulfonamide continues to attract R&D investment across academia and industry.